Cas no 55733-40-9 (O-Methyl Malathion β-Monoacid)

• Product Name: O-Methyl Malathion β-Monoacid
• CAS No: 55733-40-9
• Molecular Formula: C₇H₁₃O₆PS₂
• Molecular Weight: 288.27832
• CID: 1062135
• PubChem ID: 71750416

O-Methyl Malathion β-Monoacid Properties

Names and Identifiers

• O-Methyl Malathion β-Monoacid
• 3-dimethoxyphosphinothioylsulfanyl-4-methoxy-4-oxobutanoic acid
• O-Methyl Malathion β
• Mercaptosuccinic Acid 1-Methyl Ester S-Ester O,O-Dimethyl Phosphorodithioate
• O-Methyl Malathion Beta-Monoacid
• 3-[(Dimethoxyphosphorothioyl)sulfanyl]-4-methoxy-4-oxobutanoic acid
• DTXSID10858059
• 55733-40-9

• InChIKey： TUFDKVKDDRTEKE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13O6PS2/c1-11-7(10)5(4-6(8)9)16-14(15,12-2)13-3/h5H,4H2,1-3H3,(H,8,9)
• SMILES： COC(=O)C(CC(=O)O)SP(=S)(OC)OC

Computed Properties

• Exact Mass: 287.98900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 287.98911747g/mol
• Heavy Atom Count: 16
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 139Ų

Experimental Properties

• LogP: 1.90380
• PSA: 149.26000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids